Cas no 169269-03-8 (Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate)
Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-5061217
- 169269-03-8
- SCHEMBL12493912
- Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate
-
- Inchi: 1S/C11H23NO3/c1-9(7-5-6-8-13)12-10(14)15-11(2,3)4/h9,13H,5-8H2,1-4H3,(H,12,14)
- InChI Key: CJLGMGJQIGAYNO-UHFFFAOYSA-N
- SMILES: O(C(NC(C)CCCCO)=O)C(C)(C)C
Computed Properties
- Exact Mass: 217.16779360g/mol
- Monoisotopic Mass: 217.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 58.6Ų
Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5061217-0.05g |
tert-butyl N-(6-hydroxyhexan-2-yl)carbamate |
169269-03-8 | 95% | 0.05g |
$202.0 | 2023-05-31 | |
| Enamine | EN300-5061217-0.1g |
tert-butyl N-(6-hydroxyhexan-2-yl)carbamate |
169269-03-8 | 95% | 0.1g |
$301.0 | 2023-05-31 | |
| Enamine | EN300-5061217-0.25g |
tert-butyl N-(6-hydroxyhexan-2-yl)carbamate |
169269-03-8 | 95% | 0.25g |
$431.0 | 2023-05-31 | |
| Enamine | EN300-5061217-0.5g |
tert-butyl N-(6-hydroxyhexan-2-yl)carbamate |
169269-03-8 | 95% | 0.5g |
$679.0 | 2023-05-31 | |
| Enamine | EN300-5061217-1.0g |
tert-butyl N-(6-hydroxyhexan-2-yl)carbamate |
169269-03-8 | 95% | 1g |
$871.0 | 2023-05-31 | |
| Enamine | EN300-5061217-2.5g |
tert-butyl N-(6-hydroxyhexan-2-yl)carbamate |
169269-03-8 | 95% | 2.5g |
$1707.0 | 2023-05-31 | |
| Enamine | EN300-5061217-5.0g |
tert-butyl N-(6-hydroxyhexan-2-yl)carbamate |
169269-03-8 | 95% | 5g |
$2525.0 | 2023-05-31 | |
| Enamine | EN300-5061217-10.0g |
tert-butyl N-(6-hydroxyhexan-2-yl)carbamate |
169269-03-8 | 95% | 10g |
$3746.0 | 2023-05-31 | |
| Aaron | AR028PPH-50mg |
tert-butylN-(6-hydroxyhexan-2-yl)carbamate |
169269-03-8 | 95% | 50mg |
$303.00 | 2025-02-16 | |
| Aaron | AR028PPH-100mg |
tert-butylN-(6-hydroxyhexan-2-yl)carbamate |
169269-03-8 | 95% | 100mg |
$439.00 | 2025-02-16 |
Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate
Comprehensive Guide to Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate (CAS No. 169269-03-8): Properties, Applications, and Market Insights
Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate (CAS No. 169269-03-8) is a specialized organic compound widely utilized in pharmaceutical and chemical synthesis. This carbamate derivative is particularly valued for its role as a protecting group in peptide synthesis and other complex organic reactions. With the growing demand for high-purity intermediates in drug development, this compound has garnered significant attention from researchers and manufacturers alike.
The molecular structure of Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate features both a hydroxyl group and a tert-butoxycarbonyl (Boc) protecting group, making it exceptionally versatile. This dual functionality allows it to participate in various organic transformations while protecting sensitive amine groups during synthesis. Recent studies highlight its importance in creating biologically active molecules, particularly in the development of new therapeutic agents targeting chronic diseases.
In pharmaceutical applications, Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate serves as a crucial intermediate for API (Active Pharmaceutical Ingredient) synthesis. Its stability under diverse reaction conditions makes it ideal for multi-step synthetic routes. Researchers frequently employ this compound in the preparation of peptide-based drugs, where the Boc group can be selectively removed under mild acidic conditions without affecting other functional groups.
The global market for specialty chemical intermediates like Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate is experiencing steady growth, driven by increasing R&D investments in personalized medicine and biopharmaceuticals. Industry reports suggest particular demand from contract research organizations (CROs) and generic drug manufacturers seeking efficient synthesis pathways. Current market trends emphasize the need for high-purity grade materials that comply with stringent GMP standards.
From a synthetic chemistry perspective, Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate demonstrates excellent solubility in common organic solvents such as dichloromethane, tetrahydrofuran, and dimethylformamide. This property significantly enhances its utility in various solution-phase reactions. Recent innovations in green chemistry have explored more sustainable production methods for such intermediates, aligning with the pharmaceutical industry's growing emphasis on environmentally friendly processes.
Quality control parameters for Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate typically include rigorous testing for purity (often ≥98% by HPLC), residual solvents, and heavy metal content. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed for structural confirmation. These stringent specifications make it particularly valuable for GMP-compliant manufacturing of pharmaceutical ingredients.
Emerging applications of Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate extend beyond traditional pharmaceutical uses. Recent patent literature reveals its incorporation into novel polymer materials with specialized properties. Additionally, its derivatives show promise in bioconjugation chemistry, particularly for creating drug-delivery systems and diagnostic reagents. These developments position the compound as a valuable building block in cutting-edge biomedical research.
Storage and handling recommendations for Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate typically suggest keeping the material in a cool, dry environment, protected from moisture. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when handling any chemical substance. The compound's stability profile makes it suitable for long-term storage when properly packaged.
The synthesis of Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate typically involves carbamate formation reactions between appropriate amine precursors and di-tert-butyl dicarbonate. Process optimization continues to be an active area of research, with recent publications focusing on catalytic methods that improve yield and reduce byproduct formation. These advancements contribute to more cost-effective production of this valuable intermediate.
Looking ahead, the future of Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate appears promising as pharmaceutical research increasingly focuses on complex molecule synthesis. Its unique combination of protective group chemistry and synthetic flexibility ensures continued relevance in medicinal chemistry applications. As the industry moves toward more sophisticated targeted therapies, demand for specialized intermediates like this compound is expected to grow correspondingly.
169269-03-8 (Tert-butyl N-(6-hydroxyhexan-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)